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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and use of
BI-4924, a potent and selective inhibitor of phosphoglycerate dehydrogenase (PHGDH). These
guidelines are intended to ensure accurate and reproducible results in preclinical research and
drug development settings.

Introduction to Bl-4924

BI-4924 is a small molecule inhibitor that targets phosphoglycerate dehydrogenase (PHGDH),
the rate-limiting enzyme in the de novo serine biosynthesis pathway.[1][2] By inhibiting
PHGDH, BI-4924 effectively blocks the conversion of 3-phosphoglycerate to 3-
phosphohydroxypyruvate, a critical step in the production of serine.[1][2] This pathway is often
upregulated in certain cancers, making BI-4924 a valuable tool for studying cancer metabolism
and developing novel therapeutic strategies.

Data Presentation: Solubility of BI-4924

The solubility of BI-4924 has been determined in dimethyl sulfoxide (DMSO) and in an
aqueous solution at neutral pH. The following table summarizes the available quantitative data.
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Information on the solubility of BI-4924 in other common organic solvents such as ethanol,
methanol, or acetone is not readily available in the reviewed literature.

Molar
Solvent/System Solubility Concentration Notes
(approx.)
) ) Sonication is
Dimethyl Sulfoxide i
100 mg/mL][3] 200.26 mM[3] recommended to aid

(DMSO) : .
dissolution.[3]

BI-4924 exhibits
59 pg/mL[1][2] 0.118 mM limited solubility in

agueous solutions.

Aqueous Solution (pH
7)

In a vehicle of 10%
DMSO, 40% PEG300,
5% Tween 80, and
45% Saline.

Sonication is

In Vivo Formulation 4 mg/mL 8.01 mM

recommended.[3]

Molecular Weight of BI-4924: 499.4 g/mol

Experimental Protocols
Protocol 1: Preparation of a 100 mM BI-4924 Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of BI-4924 in
DMSO, suitable for long-term storage and subsequent dilution for various in vitro assays.

Materials:
e BI-4924 powder
e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

» Sterile, amber microcentrifuge tubes or vials
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e Analytical balance

o Vortex mixer

e Sonicator (optional, but recommended)
Procedure:

o Equilibrate Reagents: Allow the BI-4924 powder and DMSO to reach room temperature
before use.

» Weighing BI-4924: In a fume hood, carefully weigh out the desired amount of BI-4924
powder using an analytical balance. For example, to prepare 1 mL of a 100 mM stock
solution, weigh out 49.94 mg of BI-4924.

 Dissolution:
o Transfer the weighed BI-4924 powder into a sterile amber microcentrifuge tube.

o Add the calculated volume of anhydrous, sterile DMSO. For the example above, add 1 mL
of DMSO.

e Mixing:
o Tightly cap the tube and vortex the solution for 1-2 minutes.
o If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.

 Visual Inspection: Visually inspect the solution to ensure that the BI-4924 is completely
dissolved and the solution is clear and free of any particulate matter.

 Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile, amber
microcentrifuge tubes to minimize freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. When stored at -20°C, the
solution should be used within one year.[4]
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Protocol 2: Preparation of Working Solutions for In Vitro
Assays

This protocol outlines the dilution of the BI-4924 DMSO stock solution to prepare working
solutions for cell-based assays or other in vitro experiments. It is crucial to minimize the final
concentration of DMSO in the assay to avoid solvent-induced toxicity.

Materials:

100 mM BI-4924 stock solution in DMSO

Sterile cell culture medium or appropriate assay buffer

Sterile microcentrifuge tubes

Calibrated pipettes
Procedure:

e Thaw Stock Solution: Thaw an aliquot of the 100 mM BI-4924 stock solution at room
temperature.

 Intermediate Dilution (Optional but Recommended): To improve accuracy, it is often
beneficial to perform an intermediate dilution. For example, prepare a 10 mM intermediate
stock by diluting the 100 mM stock 1:10 in sterile DMSO.

 Final Dilution:
o Determine the final desired concentration of BI-4924 in your assay.

o Calculate the volume of the stock or intermediate solution needed to achieve this final
concentration.

o Important: Add the BI-4924 stock solution to the cell culture medium or assay buffer, not
the other way around, to facilitate rapid mixing and prevent precipitation. Gently mix by
pipetting or inverting the tube.
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o Ensure the final concentration of DMSO in the assay is kept low, typically below 0.5%, to
minimize cytotoxicity. A vehicle control (medium or buffer with the same final concentration
of DMSO) should always be included in the experiment.

o Use Immediately: It is recommended to use the freshly prepared working solution
immediately for your experiments.

Mandatory Visualizations
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Caption: Inhibition of PHGDH by BI-4924 in the serine biosynthesis pathway.
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Experimental Workflow for BI-4924 Solution Preparation
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Caption: Workflow for preparing BI-4924 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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